Cas no 247228-28-0 (3,4-(ethylenedioxy)thiophenol)

• Product Name: 3,4-(ethylenedioxy)thiophenol
• CAS No: 247228-28-0
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD06201753
• CID: 1011496
• PubChem ID: 2758837
• Update Time: 2025-04-20

3,4-(ethylenedioxy)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-(ethylenedioxy)thiophenol
• 2,3-Dihydro-1,4-benzodioxine-6-thiol
• 1,4-benzodioxane-6-thiol
• 2,3-Dihydro-benzo[1,4]dioxine-6-thiol
• 2,3-dihydrobenzo[b][1,4]dioxine-6-thiol
• 3,4-ethylenedioxythiophenol
• 6-mercapto-benzo-1,4-dioxane
• 6-mercaptobenzodioxane
• AC1MBZ1M
• AC1Q7G9V
• CTK0J4644
• SureCN1722920
• EN300-05854
• 1,4-Benzodioxin-6-thiol, 2,3-dihydro-
• A911952
• DTXSID80374514
• AJTXRGFHGWXIOZ-UHFFFAOYSA-N
• AKOS002665382
• G65856
• 247228-28-0
• MFCD06201753
• SCHEMBL1722920
• SY063837
• CS-0220137
• J-015646

• MDL： MFCD06201753
• Inchi： 1S/C8H8O2S/c11-6-1-2-7-8(5-6)10-4-3-9-7/h1-2,5,11H,3-4H2
• InChI Key： AJTXRGFHGWXIOZ-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• Boiling Point: 88°C/0.1mm
• PSA: 18.46

3,4-(ethylenedioxy)thiophenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes